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Compound of Interest

Compound Name: Tin chromate

CAS No.: 38455-77-5

Cat. No.: B14674120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety

data for tin chromate. Due to the existence of tin in two primary oxidation states, this guide

addresses both tin(II) chromate (Stannous chromate) and tin(IV) chromate (Stannic chromate).

The information presented is intended to support researchers, scientists, and professionals in

drug development in the safe handling and application of these compounds.

Chemical Identification and Physical Properties
Tin chromate is a term that can refer to two distinct chemical compounds, each with its own

unique CAS number and properties. Tin(II) chromate, also known as stannous chromate, is

identified by the CAS number 38455-77-5. Tin(IV) chromate, or stannic chromate, is assigned

the CAS number 10101-75-4.[1][2][3][4][5][6] Both compounds are generally described as

brownish-yellow crystalline powders.[7]
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Property
Tin(II) Chromate (Stannous
chromate)

Tin(IV) Chromate (Stannic
chromate)

CAS Number 38455-77-5[2][5] 10101-75-4[4][6]

Molecular Formula SnCrO₄ Sn(CrO₄)₂[4]

Molecular Weight 234.70 g/mol 350.69 g/mol [1][6]

Appearance
Brownish-yellow crystalline

powder

Brownish-yellow crystalline

powder[7]

Solubility
Information not readily

available
Slightly soluble in water[7]

Safety and Hazard Data
Both tin(II) and tin(IV) chromate are classified as hazardous materials, primarily due to the

presence of hexavalent chromium, a known carcinogen.[7] Handling of these compounds

requires strict adherence to safety protocols to minimize exposure.
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Hazard Information
Tin(II) Chromate (Stannous
chromate)

Tin(IV) Chromate (Stannic
chromate)

Primary Hazards Toxic, likely carcinogenic.[7] Toxic, likely carcinogenic.[7]

Hazard Class 6.1 (Toxic) 6.1 (Toxic)

UN Number

Not specified, but related

compounds fall under UN 3288

(Toxic solid, inorganic, n.o.s.)

Not specified, but related

compounds fall under UN 3288

(Toxic solid, inorganic, n.o.s.)

GHS Pictograms
Skull and crossbones, Health

hazard, Environmental hazard

Skull and crossbones, Health

hazard, Environmental hazard

GHS Hazard Statements

H301 (Toxic if swallowed),

H311 (Toxic in contact with

skin), H330 (Fatal if inhaled),

H317 (May cause an allergic

skin reaction), H340 (May

cause genetic defects), H350

(May cause cancer), H361

(Suspected of damaging

fertility or the unborn child),

H372 (Causes damage to

organs through prolonged or

repeated exposure), H410

(Very toxic to aquatic life with

long lasting effects).

H301 (Toxic if swallowed),

H311 (Toxic in contact with

skin), H330 (Fatal if inhaled),

H317 (May cause an allergic

skin reaction), H340 (May

cause genetic defects), H350

(May cause cancer), H361

(Suspected of damaging

fertility or the unborn child),

H372 (Causes damage to

organs through prolonged or

repeated exposure), H410

(Very toxic to aquatic life with

long lasting effects).

GHS Precautionary

Statements

P201, P202, P260, P264,

P270, P271, P273, P280,

P284, P301+P310,

P302+P352, P304+P340,

P308+P313, P310,

P403+P233, P405, P501.

P201, P202, P260, P264,

P270, P271, P273, P280,

P284, P301+P310,

P302+P352, P304+P340,

P308+P313, P310,

P403+P233, P405, P501.

Note: Specific GHS classifications for tin chromates are not readily available. The information

above is based on the hazards associated with hexavalent chromium compounds.
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Exposure Limits
Occupational exposure limits for tin chromate are not specifically defined. However, exposure

limits for hexavalent chromium compounds are well-established and should be strictly followed.

Regulatory Agency
Exposure Limit for Hexavalent Chromium
(Cr(VI))

OSHA (PEL)
5 µg/m³ as an 8-hour time-weighted average

(TWA)

NIOSH (REL) 0.2 µg/m³ for a 10-hour TWA

ACGIH (TLV)
0.0002 mg/m³ as an 8-hour TWA (inhalable

fraction); A1 - Confirmed Human Carcinogen

Experimental Protocols
Detailed experimental protocols for the synthesis of tin chromate are not widely published in

readily accessible literature. However, a general approach for the preparation of insoluble

inorganic chromate salts involves the precipitation reaction between a soluble tin salt and a

soluble chromate salt.

General Synthesis of Tin(II) Chromate: A potential synthesis route for tin(II) chromate involves

the reaction of a soluble tin(II) salt, such as tin(II) chloride (SnCl₂), with a soluble chromate,

such as potassium chromate (K₂CrO₄), in an aqueous solution.

Step 1: Prepare an aqueous solution of tin(II) chloride.

Step 2: Prepare an aqueous solution of potassium chromate.

Step 3: Slowly add the potassium chromate solution to the tin(II) chloride solution with

constant stirring.

Step 4: A precipitate of tin(II) chromate should form.

Step 5: The precipitate is then collected by filtration, washed with deionized water to remove

impurities, and dried under controlled conditions.
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General Synthesis of Tin(IV) Chromate: Similarly, tin(IV) chromate could be synthesized using

a soluble tin(IV) salt, such as tin(IV) chloride (SnCl₄), and a soluble chromate.

Step 1: Prepare an aqueous solution of tin(IV) chloride.

Step 2: Prepare an aqueous solution of potassium chromate.

Step 3: Slowly add the potassium chromate solution to the tin(IV) chloride solution while

stirring.

Step 4: A precipitate of tin(IV) chromate is expected to form.

Step 5: The precipitate is collected by filtration, washed thoroughly with deionized water, and

dried.

Note: These are generalized procedures and would require optimization of parameters such as

concentration, temperature, and pH for successful synthesis and to control the stoichiometry

and purity of the final product.

Safety and Handling Workflow
The following diagram outlines a logical workflow for the safe handling of tin chromate in a

laboratory setting.
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Start: Handling Tin Chromate

1. Hazard Assessment
- Review SDS

- Understand toxicity and carcinogenicity

End: Procedure Complete

2. Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety goggles
- Lab coat

- Respirator (if potential for aerosolization)

3. Engineering Controls
- Use in a certified chemical fume hood

4. Weighing and Transfer
- Handle as a powder in a contained manner

- Avoid generating dust

5. Spill Preparedness
- Ensure appropriate spill kit is available

6. Waste Disposal
- Collect all waste in a labeled hazardous waste container

7. Decontamination
- Clean work surfaces thoroughly

- Wash hands after handling
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Hazards of Tin Chromate

Control Measures

Carcinogenicity Due to Cr(VI)

Engineering Controls Fume Hood

Mitigated by

Administrative Controls SOPs, Training

Managed by

Toxicity Inhalation, Ingestion, Dermal

Mitigated by

Personal Protective Equipment (PPE) Gloves, Goggles, Respirator

Mitigated by

Managed by

Environmental Hazard Toxic to aquatic life

Managed by

Waste Management Hazardous Waste Disposal

Mitigated by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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